Cas no 2228216-01-9 ({1-(2-methylquinolin-4-yl)methylcyclopropyl}methanol)

• Product Name: {1-(2-methylquinolin-4-yl)methylcyclopropyl}methanol
• CAS No: 2228216-01-9
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 6276666
• PubChem ID: 165973797
• Update Time: 2025-05-24

{1-(2-methylquinolin-4-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(2-methylquinolin-4-yl)methylcyclopropyl}methanol
• {1-[(2-methylquinolin-4-yl)methyl]cyclopropyl}methanol
• EN300-1799782
• 2228216-01-9

• Inchi： 1S/C15H17NO/c1-11-8-12(9-15(10-17)6-7-15)13-4-2-3-5-14(13)16-11/h2-5,8,17H,6-7,9-10H2,1H3
• InChI Key： TXMOEXMHDPHRSB-UHFFFAOYSA-N
• SMILES： OCC1(CC2C=C(C)N=C3C=CC=CC=23)CC1

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33.1Ų

Additional information on {1-(2-methylquinolin-4-yl)methylcyclopropyl}methanol

Comprehensive Overview of {1-(2-methylquinolin-4-yl)methylcyclopropyl}methanol (CAS No. 2228216-01-9)

The compound {1-(2-methylquinolin-4-yl)methylcyclopropyl}methanol (CAS No. 2228216-01-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, featuring a quinoline core fused with a cyclopropyl methanol moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and advanced materials.

One of the key reasons for the growing interest in {1-(2-methylquinolin-4-yl)methylcyclopropyl}methanol is its role in modulating biological pathways. The 2-methylquinoline fragment is known for its pharmacological properties, including anti-inflammatory and antimicrobial activities. When combined with the cyclopropyl methanol group, the compound exhibits enhanced stability and bioavailability, making it a promising candidate for further development. Recent studies have explored its potential in targeting enzyme inhibitors and receptor modulators.

In the context of current trends, {1-(2-methylquinolin-4-yl)methylcyclopropyl}methanol aligns with the rising demand for sustainable chemistry and green synthesis methods. Researchers are investigating eco-friendly catalytic processes to produce this compound efficiently, reducing waste and energy consumption. This focus on sustainability resonates with global efforts to minimize the environmental impact of chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of exploration for CAS No. 2228216-01-9 is its application in material science. The compound's rigid quinoline backbone and functional methanol group make it suitable for designing advanced polymers and coatings. Its incorporation into polymeric matrices can improve thermal stability and mechanical properties, addressing common challenges in industries such as electronics and automotive engineering.

From a synthetic chemistry perspective, {1-(2-methylquinolin-4-yl)methylcyclopropyl}methanol presents intriguing challenges and opportunities. The cyclopropyl ring, known for its strain and reactivity, offers a platform for further functionalization. Chemists are exploring novel routes to derivatize this scaffold, enabling the creation of libraries of analogs for high-throughput screening. This approach is particularly relevant in the era of AI-driven drug discovery, where rapid access to diverse chemical space is critical.

Quality control and analytical characterization of CAS No. 2228216-01-9 are also topics of interest. Advanced techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and confirm structural integrity. These methods are essential for meeting regulatory standards in pharmaceutical applications, a concern frequently raised by quality assurance professionals in online forums and discussions.

In summary, {1-(2-methylquinolin-4-yl)methylcyclopropyl}methanol represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, coupled with the ongoing advancements in synthetic methodologies, position it as a compound of enduring relevance. As research continues to uncover its full potential, this molecule is likely to remain a subject of intense study and innovation in the years to come.